Cas no 349403-62-9 (4-Bromo-n-butyl-3-methylbenzamide)

• Product Name: 4-Bromo-n-butyl-3-methylbenzamide
• CAS No: 349403-62-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1466980
• PubChem ID: 234682
• Update Time: 2025-04-20

4-Bromo-n-butyl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-3-methylbenzamide
• NSC34981
• AC1L5SQT
• SureCN842634
• Benzamide, N-butyl-3-methyl-
• CTK1B7342
• NSC-34981
• 349403-62-9
• AKOS003510979
• DTXSID50284030
• NXDWJMPJVGIQBB-UHFFFAOYSA-N
• Benzamide, 3-methyl-N-butyl-
• SCHEMBL842634
• 4-Bromo-n-butyl-3-methylbenzamide

• MDL： MFCD01217155
• Inchi： 1S/C12H17NO/c1-3-4-8-13-12(14)11-7-5-6-10(2)9-11/h5-7,9H,3-4,8H2,1-2H3,(H,13,14)
• InChI Key： NXDWJMPJVGIQBB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)NCCCC

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

4-Bromo-n-butyl-3-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides